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Compound of Interest

Compound Name: Direct Red 23

Cat. No.: B15556877

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of the diazo dye C.I. 29160, also known as Direct Red 75. The information is curated
for a scientific audience, with a focus on presenting clear, quantitative data and outlining
relevant experimental protocols.

Chemical Identity and Properties

C.I. 29160 is a water-soluble dye belonging to the disazo class of compounds.[1] Its chemical
structure and properties are summarized below.

Property Value Reference
Molecular Formula Cs3H22NsNasO15S4 [2]
Molecular Weight 990.79 g/mol [3]
CAS Number 2829-43-8 [2]

Direct Red 75, Direct Fast Pink

Synonyms BK, Pink 2BL, Bordeaux N2B, [1]
Pink 2B

Physical Appearance Red to brown powder [11[3]

Hue Bright bluish-pink in solution [1]
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Solubility and Fastness

The solubility and fastness properties of C.l. 29160 are critical for its application in various

scientific and industrial processes.

Solvent Solubility Temperature Reference
Water 35¢9/L 60 °C [2]

Water 42 g/L 97 °C [2]

Ethanol Slightly soluble [2][3]
Ethylene Glycol Ether Slightly soluble [3]

Other Organic

Solvents Insoluble [2][3]
Fastness Property Rating Reference

Light Fastness 4-5 [1]

Washing Fastness 2-3 [1]

Synthesis

General Manufacturing Process

The synthesis of C.I. 29160 typically involves a multi-step process:

o Condensation: The process may begin with the condensation of appropriate starting

materials.

» Diazotization: This is a key step where a primary aromatic amine is converted into a

diazonium compound.

o Coupling: The diazonium salt is then reacted with a coupling agent to form the final azo dye.

[4]
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A more specific, non-phosgene synthesis route involves the following stages: raw material
selection, condensation, diazotization, and coupling.[4]

lllustrative Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of an azo dye like C.I.
29160, based on common chemical principles.

Diazotization
Couples with Coupling Reaction

Aromatic Amine Reacts with NaNO: / HCI Forms Diazonium Salt
(e.g., a substituted aniline) (0-5°C) “ Coupling Component Forms Azo Dye
(e.g., a naphthol derivative) (C.1. 29160)

Click to download full resolution via product page
Generalized Azo Dye Synthesis Workflow

Biodegradation
Enzymatic Degradation by Penicillium oxalicum

Research has shown that the fungus Penicillium oxalicum is capable of degrading C.I. 29160.
[5] This process is primarily mediated by the extracellular enzyme manganese peroxidase
(MnP).[5] The degradation efficiency can reach 95-100% within 120 hours under optimal
conditions (30°C and pH 7.0).[5]

Manganese Peroxidase (MnP) Catalytic Cycle and Azo
Dye Degradation

The degradation of azo dyes by MnP follows a catalytic cycle involving the oxidation of Mn2* to
Mn3*, which then acts as a redox mediator to break down the dye molecule.

The following diagram illustrates the proposed mechanism for the enzymatic degradation of an
azo dye by manganese peroxidase.
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Manganese Peroxidase (MnP) Catalytic Cycle
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Enzymatic Degradation of Azo Dyes by MnP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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